Cas no 205259-75-2 ((3-Methylpyrazin-2-yl)methanamine)

(3-Methylpyrazin-2-yl)methanamine is a heterocyclic amine compound featuring a pyrazine core substituted with a methyl group at the 3-position and an aminomethyl group at the 2-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its reactive primary amine group enables facile derivatization, while the pyrazine ring contributes to enhanced binding affinity in target interactions. The compound exhibits favorable stability under standard conditions, ensuring reliable handling in synthetic workflows. Its well-defined purity profile makes it suitable for research and industrial-scale processes requiring precise molecular scaffolds.

(3-Methylpyrazin-2-yl)methanamine structure

205259-75-2 structure

Product Name:(3-Methylpyrazin-2-yl)methanamine

CAS No:205259-75-2

MF:C₆H₉N₃

MW:123.155760526657

MDL:MFCD26959145

CID:1091989

PubChem ID:17772395

Update Time:2025-06-07

(3-Methylpyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (3-Methylpyrazin-2-yl)methanamine
- 2-(Aminomethyl)-3-methylpyrazine hydrochloride
- SCHEMBL261717
- 205259-75-2
- CS-0054771
- EN300-312611
- 2-Pyrazinemethanamine, 3-methyl-
- E70300
- 1-(3-METHYL-2-PYRAZINYL)METHANAMINE
- PB38635
- DA-08405
- MDL： MFCD26959145
- Inchi： 1S/C6H9N3/c1-5-6(4-7)9-3-2-8-5/h2-3H,4,7H2,1H3
- InChI Key： UTUQJIYKGCKQHD-UHFFFAOYSA-N
- SMILES： N1C=CN=C(C)C=1CN

Computed Properties

Exact Mass: 123.079647300g/mol
Monoisotopic Mass: 123.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 84.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 51.8Å²

(3-Methylpyrazin-2-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107490-1g	(3-methylpyrazin-2-yl)methanamine	205259-75-2	95%+	1g	$1307	2021-08-06
TRC	M337475-5mg	(3-Methylpyrazin-2-yl)methanamine	205259-75-2		5mg	$ 50.00	2022-06-03
TRC	M337475-10mg	(3-Methylpyrazin-2-yl)methanamine	205259-75-2		10mg	$ 95.00	2022-06-03
TRC	M337475-50mg	(3-Methylpyrazin-2-yl)methanamine	205259-75-2		50mg	$ 320.00	2022-06-03
Chemenu	CM107490-250mg	(3-methylpyrazin-2-yl)methanamine	205259-75-2	95%+	250mg	$***	2023-03-31
Chemenu	CM107490-1g	(3-methylpyrazin-2-yl)methanamine	205259-75-2	95%+	1g	$***	2023-03-31
eNovation Chemicals LLC	D498678-250MG	(3-methylpyrazin-2-yl)methanamine hydrochloride	205259-75-2	97%	250mg	$150	2024-07-21
eNovation Chemicals LLC	D498678-500MG	(3-methylpyrazin-2-yl)methanamine hydrochloride	205259-75-2	97%	500mg	$270	2024-07-21
eNovation Chemicals LLC	D498678-1G	(3-methylpyrazin-2-yl)methanamine hydrochloride	205259-75-2	97%	1g	$410	2024-07-21
eNovation Chemicals LLC	D498678-5G	(3-methylpyrazin-2-yl)methanamine hydrochloride	205259-75-2	97%	5g	$1350	2024-07-21